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Compound of Interest

Compound Name: WSB1 Degrader 1

Cat. No.: B8175945

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and biological
evaluation of WSB1 Degrader 1, a novel small molecule designed to induce the degradation of
the WD repeat and SOCS box-containing protein 1 (WSB1). WSBL1 is an E3 ubiquitin ligase
subunit implicated in cancer progression and metastasis, making it a compelling target for
therapeutic intervention. This document details the quantitative data, experimental protocols,
and relevant signaling pathways associated with WSB1 Degrader 1.

Core Data Summary

The following tables summarize the key quantitative data for WSB1 Degrader 1, also referred
to as compound 4 in foundational studies.

Table 1: Physicochemical Properties of WSB1 Degrader 1

Property Value

) 5,6-Bis(4-methoxy-3-methylphenyl)pyridin-2-
Chemical Name

amine
Molecular Formula C23H24N202
Molecular Weight 376.46 g/mol
CAS Number 2306039-66-5
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Table 2: In Vitro Efficacy and Biological Activity

Assay Cell Line Parameter Value
Anti-migration KHOS ICso0 39.1 uM[1]
Anti-migration H460 ICso 24.47 pM[1]
) ] Observed from 2-24
WSB1 Degradation H1299-WSB1 Time-dependent
hours[1]
i Observed from 0.25-
WSB1 Degradation H1299-WSB1 Dose-dependent
2500 nM[1]
Table 3: In Vivo Pharmacokinetics in Rats
Route of
Administrat Dose Tmax Tal2 Cmax AUCo-t
ion
Fast Fast
Oral (p.o.) 100 mg/kg ] Acceptable Acceptable[1]
Absorption Clearance
Intraperitonea Fast
) 160 mg/kg ) - Acceptable Acceptable[1]
[ (i.p.) Absorption

Signaling Pathways and Mechanism of Action

WSBL1 is a crucial component of an E3 ubiquitin ligase complex that targets various proteins for
proteasomal degradation. Its dysregulation has been linked to the stabilization of oncogenic
proteins and the promotion of cancer cell migration and metastasis.
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Caption: WSB1 Signaling Pathway and Downstream Effects.

WSB1 Degrader 1 functions by binding to WSB1, leading to its degradation. This, in turn,

prevents the ubiquitination and subsequent degradation of WSB1 target proteins such as
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RhoGDI2. The accumulation of RhoGDI2 inhibits the formation of F-actin and membrane
ruffles, thereby suppressing cancer cell migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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